Cas no 97685-00-2 (Dabsyl-L-tryptophan)

Dabsyl-L-tryptophan structure

Product Name:Dabsyl-L-tryptophan

CAS No:97685-00-2

MF:C₂₅H₂₅N₅O₄S

MW:491.56210398674

MDL:MFCD00059700

CID:801321

PubChem ID:87567959

Update Time:2024-10-25

Dabsyl-L-tryptophan Chemical and Physical Properties

Names and Identifiers

- L-Tryptophan,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
- Dabsyl-L-tryptophan
- (2S)-2-[[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
- 4-Dimethylaminoazobenzene-4'-sulfonyl-L-tryptophan
- D1459
- Dbs-Trp-OH
- N-(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}benzene-1-sulfonyl)-L-tryptophan
- (S,E)-2-(4-((4-(dimethylamino)phenyl)diazenyl)phenylsulfonamido)-3-(1H-indol-3-yl)propanoic acid
- L-Tryptophan, N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
- L
- N-[[4-[2-[4-(Dimethylamino)phenyl]diazenyl]phenyl]sulfonyl]-L-tryptophan (ACI)
- (2S)-2-{4-[(1E)-2-[4-(dimethylamino)phenyl]diazen-1-yl]benzenesulfonamido}-3-(1H-indol-3-yl)propanoic acid
- CS-0201858
- XDA68500
- DTXSID30555053
- Dabsyl-L-tryptophan (Dbs-L-Trp-OH)
- MFCD00059700
- SGKGZXUAHWJTIA-DEOSSOPVSA-N
- 97685-00-2
- D89863
- MDL： MFCD00059700
- Inchi： 1S/C25H25N5O4S/c1-30(2)20-11-7-18(8-12-20)27-28-19-9-13-21(14-10-19)35(33,34)29-24(25(31)32)15-17-16-26-23-6-4-3-5-22(17)23/h3-14,16,24,26,29H,15H2,1-2H3,(H,31,32)/t24-/m0/s1
- InChI Key： SGKGZXUAHWJTIA-DEOSSOPVSA-N
- SMILES： C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)O)NS(C1C=CC(N=NC2C=CC(N(C)C)=CC=2)=CC=1)(=O)=O

Computed Properties

Exact Mass: 491.16300
Monoisotopic Mass: 491.16272547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 9
Complexity: 829
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 136

Experimental Properties

Density: 1.353
Boiling Point: 766.94°C at 760 mmHg
Flash Point: 417.63°C
Refractive Index: 1.665
PSA: 135.60000
LogP: 6.09520

Dabsyl-L-tryptophan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB171263-100 mg	Dabsyl-L-tryptophan (Dbs-L-Trp-OH); .	97685-00-2		100 mg	€177.80	2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D1459-100MG	Dabsyl-L-tryptophan	97685-00-2	>98.0%(HPLC)	100mg	¥310.00	2024-04-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155330-100MG	Dabsyl-L-tryptophan	97685-00-2	>98.0%(HPLC)	100MG	￥594.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155330-10mg	Dabsyl-L-tryptophan	97685-00-2	>98.0%(HPLC)	10mg	￥115.00	2021-05-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D869835-10mg	Dabsyl-L-tryptophan	97685-00-2	98%	10mg	￥99.00	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D1459-100mg	Dabsyl-L-tryptophan	97685-00-2	98.0%(LC)	100mg	￥310.0	2022-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155330-500mg	Dabsyl-L-tryptophan	97685-00-2	98%	500mg	¥1349.90	2023-09-03
abcr	AB171263-100mg	Dabsyl-L-tryptophan (Dbs-L-Trp-OH); .	97685-00-2		100mg	€155.90	2025-02-18
A2B Chem LLC	AB72459-100mg	Dabsyl-l-tryptophan	97685-00-2	>98.0%(HPLC)	100mg	$99.00	2024-07-18
1PlusChem	1P003POR-100mg	Dabsyl-L-tryptophan	97685-00-2	≥98%	100mg	$128.00	2025-02-20

Dabsyl-L-tryptophan Production Method

Production Method 1

56512-49-3

7524-52-9

97685-00-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, 25 °C
2.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 0 °C; overnight, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Process for preparation of L-dabsyltryptophan

, China, , ,

Production Method 2

547-58-0

97685-00-2

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 100 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, 25 °C
3.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 0 °C; overnight, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Process for preparation of L-dabsyltryptophan

, China, , ,

Production Method 3

1638407-93-8

97685-00-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 0 °C; overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Process for preparation of L-dabsyltryptophan

, China, , ,

Production Method 4

56512-49-3

73-22-3

97685-00-2

Reaction Conditions

Reference

: Comparison of reverse-phase high-performance liquid chromatographic methods for precolumn-derivatized amino acids

McClung, G.; et al, Journal of Liquid Chromatography, 1988, 11(3), 613-46

Production Method 5

97685-00-2

Reaction Conditions

Reference

: Analyses of dansyl and dabsyl amino acids by reverse-phase high-performance liquid chromatographyHigh purity amino acid derivatives

Muramoto, Koji; et al, Nippon Suisan Gakkaishi, 1985, 51(5), 817-24